
Diethyl 1-benzylazetidine-3,3-dicarboxylate CAS
number 642411-11-8

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Diethyl 1-benzylazetidine-3,3-

dicarboxylate

Cat. No.: B1313303 Get Quote

Diethyl 1-benzylazetidine-3,3-dicarboxylate: A
Technical Guide
CAS Number: 642411-11-8

This technical guide provides a comprehensive overview of Diethyl 1-benzylazetidine-3,3-
dicarboxylate, a heterocyclic compound of interest to researchers and professionals in the

field of drug discovery and organic synthesis. This document collates available data on its

chemical properties, synthesis, and safety information.

Chemical and Physical Properties
Diethyl 1-benzylazetidine-3,3-dicarboxylate is a substituted azetidine, a four-membered

nitrogen-containing heterocycle. The presence of the benzyl group and the diethyl

dicarboxylate moieties at the 1 and 3 positions, respectively, make it a versatile building block

in medicinal chemistry. Azetidine scaffolds are increasingly utilized in drug design to enhance

physicochemical properties such as metabolic stability and solubility.

Table 1: Physicochemical Properties of Diethyl 1-benzylazetidine-3,3-dicarboxylate
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Property Value Source(s)

CAS Number 642411-11-8 [1][2]

Molecular Formula C₁₆H₂₁NO₄ [2][3]

Molecular Weight 291.34 g/mol [2]

IUPAC Name
diethyl 1-benzylazetidine-3,3-

dicarboxylate
[1]

Physical Form Liquid [1][3]

Purity ≥95% to 97% [1]

Storage Temperature Refrigerator [1]

InChI Key
KGNAKGKJEBUHRV-

UHFFFAOYSA-N
[1][3]

Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol for Diethyl 1-benzylazetidine-3,3-dicarboxylate
is not readily available in the public domain. However, a plausible synthetic route can be

constructed based on the synthesis of its precursor, N-benzyl-azetidine-3,3-dicarboxylic acid,

followed by a standard esterification procedure.

Synthesis of N-benzyl-azetidine-3,3-dicarboxylic acid
A published method describes the synthesis of N-benzyl-azetidine-3,3-dicarboxylic acid from N-

benzyl-3,3-bis(hydroxymethyl)azetidine[4].

Experimental Protocol:

To a mixture of N-benzyl-3,3-bis(hydroxymethyl)azetidine (2.1 g) in water (50 ml) containing

sodium hydroxide (9.3 g) and nickel chloride hexahydrate (1.5 g), slowly add bromine (10.6

g) over 8 hours at 20°C.

Stir the mixture overnight.

Filter off the resulting green precipitate of nickel hydroxide.
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Evaporate the filtrate to dryness.

Boil the residue in ethanol and separate the insoluble material, which contains the sodium

salt of the desired product and sodium bromide.

Further workup of the insoluble material yields N-benzyl-azetidine-3,3-dicarboxylic acid.[4]

Esterification to Diethyl 1-benzylazetidine-3,3-
dicarboxylate (General Procedure)
The dicarboxylic acid can be converted to its diethyl ester via Fischer esterification.

General Experimental Protocol:

Suspend N-benzyl-azetidine-3,3-dicarboxylic acid in an excess of absolute ethanol.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or hydrogen

chloride gas.

Heat the mixture to reflux for several hours, monitoring the reaction progress by a suitable

technique (e.g., TLC or LC-MS).

After completion, cool the reaction mixture and remove the excess ethanol under reduced

pressure.

Neutralize the residue with a base, such as a saturated aqueous solution of sodium

bicarbonate.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate or

magnesium sulfate), filter, and concentrate under reduced pressure to yield the crude

Diethyl 1-benzylazetidine-3,3-dicarboxylate.

Purify the crude product by a suitable method, such as column chromatography.

Synthesis Workflow Diagram:
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N-benzyl-3,3-bis(hydroxymethyl)azetidine N-benzyl-azetidine-3,3-dicarboxylic acid

Oxidation
(Br₂, NaOH, NiCl₂)

Diethyl 1-benzylazetidine-3,3-dicarboxylate

Esterification
(Ethanol, H⁺ cat.)

Click to download full resolution via product page

Plausible synthetic route for Diethyl 1-benzylazetidine-3,3-dicarboxylate.

Biological Activity and Applications in Drug
Development
As of the date of this document, no specific biological activity or application in drug

development for Diethyl 1-benzylazetidine-3,3-dicarboxylate has been reported in peer-

reviewed scientific literature. However, the azetidine motif is a recognized "privileged structure"

in medicinal chemistry. Its incorporation into drug candidates can lead to improved

pharmacological profiles. Therefore, this compound serves as a valuable building block for the

synthesis of more complex molecules for biological screening.

Spectroscopic Data
Detailed and verified spectroscopic data (NMR, IR, MS) for Diethyl 1-benzylazetidine-3,3-
dicarboxylate are not available in the public domain. Researchers are advised to perform their

own analytical characterization upon synthesis or acquisition of this compound.

Safety and Handling
Based on commercially available safety data sheets, Diethyl 1-benzylazetidine-3,3-
dicarboxylate is classified with a "Warning" signal word.

Table 2: Hazard and Precautionary Statements
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Category Statement

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P271: Use

only outdoors or in a well-ventilated area. P280:

Wear protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Source:[1]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this

chemical. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl 1-benzylazetidine-3,3-dicarboxylate | 642411-11-8 [sigmaaldrich.com]

2. calpaclab.com [calpaclab.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3390161857?context=bbe
https://www.benchchem.com/product/b1313303?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3390161857?context=bbe
https://www.calpaclab.com/3-3-diethyl-1-benzylazetidine-3-3-dicarboxylate-min-97-1-gram/ala-d177038-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 3,3-diethyl 1-benzylazetidine-3,3-dicarboxylate [cymitquimica.com]

4. prepchem.com [prepchem.com]

To cite this document: BenchChem. [Diethyl 1-benzylazetidine-3,3-dicarboxylate CAS
number 642411-11-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313303#diethyl-1-benzylazetidine-3-3-
dicarboxylate-cas-number-642411-11-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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